Cas no 847039-05-8 (Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate)
Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylic acid,4-[methyl[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester
- AMY5150
- tert-butyl 4-[methyl(phenylmethoxycarbonyl)amino]piperidine-1-carboxylate
- tert-Butyl 4-((benzyloxycarbonyl)(methyl)amino)piperidine-1-carboxylate
- MFCD11974923
- D84534
- BENZYL 1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YLMETHYLCARBAMATE
- 847039-05-8
- SCHEMBL803663
- TERT-BUTYL 4-{[(BENZYLOXY)CARBONYL](METHYL)AMINOPIPERIDINE-1-CARBOXYLATE
- QTJMIHMRGWRXLF-UHFFFAOYSA-N
- 4-(benzyloxycarbonyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester
- Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate
-
- MDL: MFCD11974923
- Inchi: 1S/C19H28N2O4/c1-19(2,3)25-18(23)21-12-10-16(11-13-21)20(4)17(22)24-14-15-8-6-5-7-9-15/h5-9,16H,10-14H2,1-4H3
- InChI Key: QTJMIHMRGWRXLF-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(CC1)N(C(=O)OCC1C=CC=CC=1)C)=O
Computed Properties
- Exact Mass: 348.20490738g/mol
- Monoisotopic Mass: 348.20490738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 59.1Ų
Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM317025-1g |
Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate |
847039-05-8 | 95% | 1g |
$258 | 2022-08-31 | |
| abcr | AB547106-250 mg |
Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate; . |
847039-05-8 | 250MG |
€319.60 | 2023-04-13 | ||
| abcr | AB547106-1 g |
Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate; . |
847039-05-8 | 1g |
€586.30 | 2023-04-13 | ||
| eNovation Chemicals LLC | Y1239650-250mg |
TERT-BUTYL 4-((BENZYLOXYCARBONYL)(METHYL)AMINO)PIPERIDINE-1-CARBOXYLATE |
847039-05-8 | 95% | 250mg |
$355 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1239650-1g |
TERT-BUTYL 4-((BENZYLOXYCARBONYL)(METHYL)AMINO)PIPERIDINE-1-CARBOXYLATE |
847039-05-8 | 95% | 1g |
$615 | 2024-06-06 | |
| TRC | B233215-100mg |
Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate |
847039-05-8 | 100mg |
$ 110.00 | 2023-04-18 | ||
| TRC | B233215-250mg |
Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate |
847039-05-8 | 250mg |
$ 219.00 | 2023-04-18 | ||
| TRC | B233215-500mg |
Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate |
847039-05-8 | 500mg |
$ 333.00 | 2023-04-18 | ||
| TRC | B233215-1g |
Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate |
847039-05-8 | 1g |
$ 471.00 | 2023-04-18 | ||
| Chemenu | CM317025-5g |
Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate |
847039-05-8 | 95% | 5g |
$604 | 2021-08-18 |
Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate
Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate (CAS No. 847039-05-8): An Overview of a Versatile Compound in Medicinal Chemistry
Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate (CAS No. 847039-05-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug development. This compound, also known as Bn-Boc-Pip-MeCarb, is a derivative of piperidine, a six-membered heterocyclic amine that is widely used in the synthesis of pharmaceuticals and other bioactive molecules.
The tert-butoxycarbonyl (Boc) group is a common protecting group used in organic synthesis to temporarily block the reactivity of amino groups. This group can be easily removed under mild acidic conditions, making it an ideal choice for the synthesis of complex molecules. The benzyl (Bn) group, on the other hand, is often used to protect hydroxyl or carboxyl groups and can be removed by hydrogenolysis. The combination of these protecting groups in Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate provides a versatile platform for the synthesis of a wide range of compounds with diverse biological activities.
Recent studies have highlighted the importance of Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is associated with various diseases, including cancer and neurodegenerative disorders. By targeting specific PPIs, these inhibitors have the potential to offer new therapeutic strategies for treating these conditions.
Another area where Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate has shown promise is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The use of prodrugs can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability. A recent study published in the European Journal of Medicinal Chemistry reported that Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate can be used to design prodrugs with enhanced oral bioavailability and reduced toxicity.
The structural flexibility of Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate also makes it an attractive candidate for high-throughput screening (HTS) campaigns. HTS is a powerful technique used in drug discovery to identify small molecules that modulate specific biological targets. By using this compound as a starting point, researchers can rapidly generate large libraries of analogs and screen them for desired biological activities. This approach has been successfully applied in several drug discovery projects, leading to the identification of novel lead compounds with promising therapeutic potential.
In addition to its applications in drug development, Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate has also been studied for its potential use in chemical biology research. Chemical biology is an interdisciplinary field that combines principles from chemistry and biology to understand and manipulate biological systems at the molecular level. The ability to synthesize and modify complex molecules like Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate allows researchers to probe the function of specific proteins and pathways within cells.
One notable example is the use of Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate as a tool compound to study G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in signal transduction and are targets for many approved drugs. By designing and synthesizing derivatives of Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate, researchers have been able to develop highly selective ligands that can modulate GPCR activity with high precision.
The versatility and synthetic accessibility of Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate have also made it an important reagent in combinatorial chemistry. Combinatorial chemistry involves the simultaneous synthesis and screening of large numbers of compounds to identify those with desired properties. This approach has revolutionized drug discovery by allowing researchers to explore vast chemical spaces efficiently. Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate serves as a valuable building block in combinatorial libraries, enabling the rapid generation of diverse molecular scaffolds.
In conclusion, Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate (CAS No. 847039-05-8) is a versatile compound with significant potential in medicinal chemistry and chemical biology research. Its unique structural features and synthetic flexibility make it an ideal candidate for the development of novel therapeutics, prodrugs, and tool compounds for studying biological systems. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation in drug discovery and chemical biology.
847039-05-8 (Benzyl 1-(tert-butoxycarbonyl)piperidin-4-ylmethylcarbamate) Related Products
- 120278-07-1(benzyl 4-aminopiperidine-1-carboxylate)
- 159874-38-1(1-Piperidinecarboxylic acid, 4-(ethylamino)-, phenylmethyl ester)
- 405057-75-2(Benzyl 4-(methylamino)piperidine-1-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)